Cas no 62001-32-5 (1H-BENZOTRIAZOLE-1-METHANAMINE, N-(4-CHLOROPHENYL)-)

• Product Name: 1H-BENZOTRIAZOLE-1-METHANAMINE, N-(4-CHLOROPHENYL)-
• CAS No: 62001-32-5
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 3217488
• PubChem ID: 728552
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE-1-METHANAMINE, N-(4-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-METHANAMINE, N-(4-CHLOROPHENYL)-
• N-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-CHLOROANILINE
• STK361338
• N-(1H-benzotriazol-1-ylmethyl)-4-chloroaniline
• N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-4-chloroaniline
• CBDivE_002420
• BBL003865
• DTXSID601232064
• HMS1553A20
• 62001-32-5
• SCHEMBL2490946
• AKOS000505950
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]-4-chloroaniline
• BRD-K92399818-001-02-8
• N-(4-Chlorophenyl)-1H-benzotriazole-1-methanamine
• VS-01435
• (1H-1,2,3-Benzotriazol-1-ylmethyl)(4-chlorophenyl)amine
• G69630
• TimTec1_006708
• N-(benzotriazol-1-ylmethyl)-4-chloroaniline
• SR-01000401371-1
• Benzotriazol-1-ylmethyl-(4-chloro-phenyl)-amine
• AE-641/30196025
• GI-568769
• SR-01000401371

• Inchi： 1S/C13H11ClN4/c14-10-5-7-11(8-6-10)15-9-18-13-4-2-1-3-12(13)16-17-18/h1-8,15H,9H2
• InChI Key： PHAXIVPIOCGFIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 258.0672241g/mol
• Monoisotopic Mass: 258.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.7Ų